Cas no 2228864-02-4 (2,2-difluoro-1-2-(morpholin-4-yl)phenylethan-1-ol)

• Product Name: 2,2-difluoro-1-2-(morpholin-4-yl)phenylethan-1-ol
• CAS No: 2228864-02-4
• MF: C₁₂H₁₅F₂NO₂
• MW: 243.24981045723
• CID: 6085917
• PubChem ID: 165634580
• Update Time: 2025-05-19

2,2-difluoro-1-2-(morpholin-4-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-2-(morpholin-4-yl)phenylethan-1-ol
• EN300-1973041
• 2228864-02-4
• 2,2-difluoro-1-[2-(morpholin-4-yl)phenyl]ethan-1-ol

• Inchi： 1S/C12H15F2NO2/c13-12(14)11(16)9-3-1-2-4-10(9)15-5-7-17-8-6-15/h1-4,11-12,16H,5-8H2
• InChI Key： YHKKXNWIWRTSAN-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CC=1N1CCOCC1)O)F

Computed Properties

• Exact Mass: 243.10708505g/mol
• Monoisotopic Mass: 243.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.7Ų

Additional information on 2,2-difluoro-1-2-(morpholin-4-yl)phenylethan-1-ol

Professional Introduction to Compound with CAS No. 2228864-02-4 and Product Name: 2,2-difluoro-1-2-(morpholin-4-yl)phenylethan-1-ol

2,2-difluoro-1-2-(morpholin-4-yl)phenylethan-1-ol, identified by its CAS number 2228864-02-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The unique structural features of this molecule, particularly the presence of difluoro and morpholinyl substituents, contribute to its distinct chemical properties and potential therapeutic applications.

The difluoro group in the molecular structure imparts enhanced metabolic stability and lipophilicity, which are critical factors in drug design. These attributes facilitate better absorption, distribution, metabolism, and excretion (ADME) profiles, thereby improving the overall pharmacokinetic behavior of the compound. In contrast, the morpholin-4-yl moiety is known for its ability to modulate biological pathways by interacting with specific targets. This dual functionality makes 2,2-difluoro-1-2-(morpholin-4-yl)phenylethan-1-ol a versatile scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with various biological targets. Studies have shown that the difluoro group can enhance binding interactions by stabilizing transition states and improving receptor affinity. Meanwhile, the morpholinyl substituent has been found to exhibit significant inhibitory effects on enzymes involved in inflammatory pathways. These findings suggest that 2,2-difluoro-1-2-(morpholin-4-yl)phenylethan-1-ol could be a valuable candidate for further exploration in drug discovery.

In the realm of medicinal chemistry, the synthesis of analogs derived from 2,2-difluoro-1-2-(morpholin-4-yl)phenylethan-1-ol has been a focal point for many research groups. By modifying specific functional groups or introducing new substituents, scientists aim to optimize the pharmacological properties of this compound. For instance, replacing the difluoro group with other halogenated moieties or altering the spatial orientation of the morpholinyl moiety can lead to significant changes in bioactivity. Such modifications are often guided by high-throughput screening (HTS) data and structure-based drug design (SBDD) approaches.

The pharmacological profile of 2,2-difluoro-1-2-(morpholin-4-yl)phenylethan-1-ol has been investigated in several preclinical studies. These studies have revealed potential therapeutic applications in areas such as pain management, neurodegenerative diseases, and cancer therapy. For example, preliminary experiments have demonstrated that this compound can inhibit the activity of enzymes like cyclooxygenase (COX) and monoamine oxidase (MAO), which are key players in inflammation and neurotransmitter metabolism. Additionally, its ability to cross the blood-brain barrier suggests that it may be effective in treating central nervous system (CNS) disorders.

The synthetic route to 2,2-difluoro-1-2-(morpholin-4-y l)phenylethan -1 -ol involves a series of well-established organic reactions, including fluorination, nucleophilic substitution, and condensation reactions. The use of advanced synthetic techniques such as transition metal catalysis has further refined the process, enabling higher yields and purities. These advancements have made it feasible to produce sufficient quantities of this compound for both research purposes and potential clinical trials.

As interest in fluorinated compounds continues to grow due to their unique chemical properties and biological activities, 2 , 2 - difluoro - 1 - 2 - ( morph olin - 4 - yl ) phen yle thane - 1 - ol stands out as a promising candidate for future drug development. Its structural features offer a balance between metabolic stability and target specificity , making it an attractive scaffold for medicinal chemists . Ongoing research is expected to uncover additional therapeutic potentials , further solidifying its role in pharmaceutical innovation .